N-(diphenylmethyl)-6-nitro-1,3-benzothiazol-2-amine

• IUPAC Name: N-benzhydryl-6-nitro-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C20H15N3O2S/c24-23(25)16-11-12-17-18(13-16)26-20(21-17)22-19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,19H,(H,21,22)
• InChI Key: JUGKRQSWIFRADH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H15N3O2S
• Molecular Weight: 361.4 g/mol

Description

N-(diphenylmethyl)-6-nitro-1,3-benzothiazol-2-amine, also known as DBT-NMP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DBT-NMP is a benzothiazole derivative that has been synthesized using a novel method, and its unique chemical structure has made it a promising candidate for scientific research.

Mechanism of Action

The mechanism of action of N-(diphenylmethyl)-6-nitro-1,3-benzothiazol-2-amine is not fully understood, but it is believed to involve the inhibition of enzymes and the disruption of cellular processes. The compound has been shown to interact with DNA and RNA, leading to the inhibition of transcription and translation.
Biochemical and Physiological Effects:
N-(diphenylmethyl)-6-nitro-1,3-benzothiazol-2-amine has been found to have a number of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the disruption of cellular signaling pathways. The compound has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(diphenylmethyl)-6-nitro-1,3-benzothiazol-2-amine is its unique chemical structure, which makes it a promising candidate for drug development. The compound has also been found to be relatively stable and easy to synthesize. However, one of the main limitations of N-(diphenylmethyl)-6-nitro-1,3-benzothiazol-2-amine is its limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are many future directions for research on N-(diphenylmethyl)-6-nitro-1,3-benzothiazol-2-amine, including the development of new synthetic methods, the exploration of its potential applications in drug development, and the investigation of its mechanism of action. Other potential areas of research include the exploration of its potential applications in agriculture and environmental science. Overall, N-(diphenylmethyl)-6-nitro-1,3-benzothiazol-2-amine is a promising compound that has the potential to make significant contributions to scientific research in a variety of fields.

Synthesis Methods

N-(diphenylmethyl)-6-nitro-1,3-benzothiazol-2-amine has been synthesized using a novel method that involves the reaction of 2-aminobenzothiazole with benzyl chloride and nitrobenzene. The reaction is carried out in the presence of a base and a solvent, and the resulting product is purified using column chromatography. The synthesis method has been optimized to yield a high purity product with a good yield.

Scientific Research Applications

N-(diphenylmethyl)-6-nitro-1,3-benzothiazol-2-amine has been found to have potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been shown to exhibit antimicrobial, antifungal, and anticancer properties, making it a promising candidate for drug development.